Cas no 933720-09-3 (3-[2-(dimethylamino)ethoxy]propanoic acid)

• Product Name: 3-[2-(dimethylamino)ethoxy]propanoic acid
• CAS No: 933720-09-3
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 4720416
• Update Time: 2025-06-28

3-[2-(dimethylamino)ethoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(dimethylamino)ethoxy]propanoic acid

• Inchi： 1S/C7H15NO3/c1-8(2)4-6-11-5-3-7(9)10/h3-6H2,1-2H3,(H,9,10)
• InChI Key： OJAQWKFTOSQYPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCN(C)C

Additional information on 3-[2-(dimethylamino)ethoxy]propanoic acid

Comprehensive Overview of 3-[2-(Dimethylamino)ethoxy]propanoic acid (CAS No. 933720-09-3): Properties, Applications, and Research Insights

3-[2-(Dimethylamino)ethoxy]propanoic acid (CAS No. 933720-09-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a dimethylaminoethoxy side chain attached to a propanoic acid backbone, serves as a versatile intermediate in drug synthesis. Its molecular formula, C₇H₁₅NO₃, and moderate polarity make it suitable for applications ranging from prodrug design to bioconjugation strategies.

Recent studies highlight the role of 3-[2-(dimethylamino)ethoxy]propanoic acid in enhancing drug solubility and bioavailability, addressing a critical challenge in modern therapeutics. Researchers are exploring its potential in targeted drug delivery systems, particularly for oncology and neurology applications. The compound's amine functionality allows for pH-responsive behavior, a property leveraged in smart drug release mechanisms—a hot topic in nanomedicine discussions.

From a synthetic chemistry perspective, CAS 933720-09-3 demonstrates remarkable stability under physiological conditions while maintaining reactivity for further derivatization. This balance makes it valuable for constructing biodegradable polymers and hydrogel matrices, areas experiencing exponential growth in tissue engineering research. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP manufacturing processes.

The compound's structure-activity relationship (SAR) has drawn interest in medicinal chemistry circles. Its amphiphilic nature enables interactions with both aqueous and lipid environments, a characteristic crucial for blood-brain barrier penetration—a frequent search term in neuropharmacology queries. Computational modeling suggests potential as a molecular scaffold for CNS-targeting compounds, aligning with current trends in precision medicine development.

Environmental and safety profiles of 3-[2-(dimethylamino)ethoxy]propanoic acid comply with REACH regulations, with biodegradation studies showing favorable results. This aspect resonates with growing industry emphasis on green chemistry principles. The compound's low ecotoxicity and high biodegradability make it attractive for sustainable pharmaceutical production, addressing frequent searches about eco-friendly synthesis methods.

Ongoing research explores novel derivatives of CAS 933720-09-3 for antibacterial coatings and wound healing applications, tapping into the booming antimicrobial resistance (AMR) research field. Its cationic properties show promise against biofilm formation, a major healthcare concern frequently searched in relation to hospital-acquired infections.

In analytical applications, the compound serves as a chromatographic standard for method development, particularly in ion-pair chromatography of amine-containing compounds. This utility connects with laboratory professionals searching for HPLC method optimization solutions. Stability studies indicate excellent shelf-life under recommended storage conditions (-20°C in inert atmosphere), a practical consideration for laboratory management.

The commercial availability of 3-[2-(dimethylamino)ethoxy]propanoic acid in research quantities has expanded, with suppliers offering custom synthesis options—a service increasingly demanded in contract research organizations (CROs). Quality certifications including ISO 9001 compliance ensure reliability for preclinical studies, addressing common queries about reference standard sourcing.

Future directions include investigating the compound's role in RNA delivery systems, capitalizing on the mRNA technology boom post-COVID vaccine development. Preliminary data suggest potential as a lipid nanoparticle (LNP) component, aligning with trending searches about next-generation vaccine platforms. These developments position 933720-09-3 as a compound of significant interest in biopharmaceutical innovation.